Ethyl 4-oxo-5-[(2-phenoxyacetyl)amino]-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 4-oxo-5-[(2-phenoxyacetyl)amino]-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C24H18F3N3O5S/c1-2-34-23(33)20-17-13-36-21(28-18(31)12-35-16-6-4-3-5-7-16)19(17)22(32)30(29-20)15-10-8-14(9-11-15)24(25,26)27/h3-11,13H,2,12H2,1H3,(H,28,31)
• InChI Key: NFAQUDZFNKUCLZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)COC3=CC=CC=C3)C4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C24H18F3N3O5S
• Molecular Weight: 517.5 g/mol

Description

Ethyl 4-oxo-5-[(2-phenoxyacetyl)amino]-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C24H18F3N3O5S and its molecular weight is 517.48. The purity is usually 95%.
BenchChem offers high-quality Ethyl 4-oxo-5-[(2-phenoxyacetyl)amino]-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 4-oxo-5-[(2-phenoxyacetyl)amino]-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antibacterial Activity

• Synthesis and Evaluation for Antibacterial Properties : A study by Al-Kamali et al. (2014) explored the synthesis of novel thieno[2,3-c]pyridazines, starting from a related compound, and evaluated their antibacterial activities. The research highlights the potential of these compounds in developing new antibacterial agents Al-Kamali, Al-Hazmi, Alhousami, & Al-Masany, 2014.

Antimicrobial Evaluation

• Antimicrobial Potential of Pyrimidine Derivatives : Farag, Kheder, and Mabkhot (2008) investigated the synthesis of new pyrimidine derivatives from ethyl 6-methyl-2-oxo-4-phenyl-1,2-dihydropyrimidine-5-carboxylate, demonstrating their potential in antimicrobial applications Farag, Kheder, & Mabkhot, 2008.

Herbicidal Activities

• Herbicidal Applications : Xu et al. (2008) synthesized novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives and evaluated them for herbicidal activities. This research opens avenues for the use of these compounds in agricultural applications Xu, Hu, Zou, Liu, Zhu, Wang, Hu, & Yang, 2008.

Synthesis of Heterocyclic Compounds

• Novel Heterocyclic Synthesis : Research by Deeb and El-Abbasy (2006) focused on synthesizing different heterocycles from related pyridazine derivatives, highlighting the versatility of these compounds in creating diverse molecular structures Deeb & El-Abbasy, 2006.

Biological Activities

• Discovery of Apoptosis-Inducing Agents for Breast Cancer : Gad et al. (2020) utilized a compound similar to Ethyl 4-oxo-5-[(2-phenoxyacetyl)amino]-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate in the synthesis of new compounds that induce apoptosis in breast cancer cells. This study showcases the potential of these compounds in cancer therapy Gad, Nafie, Eltamany, Hammad, Barakat, & Boraei, 2020.